Cas no 1361876-29-0 (Methyl 3-(aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1361876-29-0
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 4931716
• Update Time: 2025-06-11

Methyl 3-(aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H11F3N2O3/c1-5-4-15-7(9(16)17-2)6(3-14)8(5)18-10(11,12)13/h4H,3,14H2,1-2H3
• InChI Key： KTYMABGZKAATIR-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CN=C(C(=O)OC)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-(aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-(aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1361876-29-0): A Comprehensive Overview

Methyl 3-(aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1361876-29-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound, featuring a pyridine core with various functional groups, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of an amino methyl group, a trifluoromethoxy substituent, and a carboxylate moiety makes it a versatile building block for synthetic chemistry and medicinal chemistry applications.

The< strong>pyridine scaffold is a fundamental motif in many biologically active molecules, contributing to their binding affinity and pharmacological properties. In particular, the< strong>trifluoromethoxy group is known for its ability to enhance metabolic stability and binding interactions with biological targets. The< strong>aminomethyl group provides a site for further functionalization, allowing for the creation of more complex structures with tailored properties. The carboxylate group, on the other hand, can participate in hydrogen bonding interactions and influence the solubility and pharmacokinetic behavior of the compound.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. Methyl 3-(aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate has been explored as a potential lead compound in several research studies. Its unique structural features make it a valuable candidate for further optimization towards therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in cancer metabolism and inflammation.

The< strong>Methyl 3-(aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate CAS No. 1361876-29-0 has been synthesized through various synthetic routes, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the condensation of appropriate precursors under controlled conditions to form the pyridine core, followed by functional group modifications to introduce the amino methyl, trifluoromethoxy, and carboxylate groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher selectivity and efficiency in the synthesis process.

The pharmacological profile of Methyl 3-(aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate has been evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits moderate activity against certain target proteins, suggesting its potential as a starting point for drug development. Furthermore, its< strong>trifluoromethoxy substituent has been found to enhance its binding affinity to biological targets, making it an attractive candidate for further optimization.

In conclusion, Methyl 3-(aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1361876-29-0) is a compound with significant potential in pharmaceutical research and development. Its unique structural features and promising biological activity make it a valuable asset for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.